Cas no 123392-11-0 (Pyrimidine,2,2'-[1,10-decanediylbis(thio)]bis[4,6-dimethyl- (9CI))

• Product Name: Pyrimidine,2,2'-[1,10-decanediylbis(thio)]bis[4,6-dimethyl- (9CI)
• CAS No: 123392-11-0
• MF: C₂₂H₃₄N₄S₂
• MW: 418.662162303925
• CID: 194893
• PubChem ID: 3078953
• Update Time: 2025-04-19

Pyrimidine,2,2'-[1,10-decanediylbis(thio)]bis[4,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2,2'-[1,10-decanediylbis(thio)]bis[4,6-dimethyl- (9CI)
• 2-[10-(4,6-dimethylpyrimidin-2-yl)sulfanyldecylsulfanyl]-4,6-dimethylpyrimidine
• 123392-11-0
• 1,10-Bis(4,6-dimethylpyrimidinyl-2-thio)decane
• Pyrimidine, 2,2'-(1,10-decanediylbis(thio))bis(4,6-dimethyl-
• DTXSID30153997
• 2,2'-(1,10-Decanediylbis(thio))bis(4,6-dimethylpyrimidine)

• Inchi： 1S/C22H34N4S2/c1-17-15-18(2)24-21(23-17)27-13-11-9-7-5-6-8-10-12-14-28-22-25-19(3)16-20(4)26-22/h15-16H,5-14H2,1-4H3
• InChI Key： UUXIMURPTMJGHJ-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CCCCCCCCCCSC1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 418.22282
• Monoisotopic Mass: 418.222488
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 7.1

Experimental Properties

• Density: 1.11
• Boiling Point: 569°Cat760mmHg
• Flash Point: 297.9°C
• Refractive Index: 1.571
• PSA: 51.56